Cas no 1538112-95-6 (1-(2-Ethylhexyl)-1h-1,2,3-triazol-4-amine)

• Product Name: 1-(2-Ethylhexyl)-1h-1,2,3-triazol-4-amine
• CAS No: 1538112-95-6
• MF: C₁₀H₂₀N₄
• MW: 196.292601585388
• MDL: MFCD21947583
• CID: 5603186
• PubChem ID: 79529274
• Update Time: 2025-05-20

1-(2-Ethylhexyl)-1h-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethylhexyl)-1h-1,2,3-triazol-4-amine
• 1538112-95-6
• AKOS018084975
• CS-0284298
• EN300-1114721
• 1H-1,2,3-Triazol-4-amine, 1-(2-ethylhexyl)-

• MDL： MFCD21947583
• Inchi： 1S/C10H20N4/c1-3-5-6-9(4-2)7-14-8-10(11)12-13-14/h8-9H,3-7,11H2,1-2H3
• InChI Key： LFQQJYLODUXUPO-UHFFFAOYSA-N
• SMILES： N1(C=C(N)N=N1)CC(CC)CCCC

Computed Properties

• Exact Mass: 196.16879665g/mol
• Monoisotopic Mass: 196.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 335.5±34.0 °C(Predicted)
• pka: 2.02±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(2-Ethylhexyl)-1h-1,2,3-triazol-4-amine

1-(2-Ethylhexyl)-1H-1,2,3-Triazol-4-amine: An Overview of Its Properties and Applications

1-(2-Ethylhexyl)-1H-1,2,3-triazol-4-amine (CAS No. 1538112-95-6) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse reactivity. In this article, we will delve into the properties, synthesis methods, and potential applications of 1-(2-Ethylhexyl)-1H-1,2,3-triazol-4-amine, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

The molecular formula of 1-(2-Ethylhexyl)-1H-1,2,3-triazol-4-amine is C₉H₁₇N₅, with a molecular weight of approximately 195.26 g/mol. The compound features a 1,2,3-triazole ring system attached to a 2-ethylhexyl group and an amine functional group. The 1,2,3-triazole ring is known for its high stability and low reactivity towards nucleophiles and electrophiles, making it an attractive moiety in the design of bioactive molecules.

The presence of the 2-ethylhexyl chain imparts lipophilic properties to the molecule, which can influence its solubility and biological activity. The amine group provides additional reactivity and can participate in various chemical reactions, such as acylation, alkylation, and condensation reactions. These properties make 1-(2-Ethylhexyl)-1H-1,2,3-triazol-4-amine a valuable building block in organic synthesis and drug discovery.

Synthesis Methods

The synthesis of 1-(2-Ethylhexyl)-1H-1,2,3-triazol-4-amine can be achieved through several routes, with the most common method involving the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" reaction is highly efficient and selective, making it a popular choice in both academic and industrial settings.

The general procedure involves reacting an azide derivative with a terminal alkyne in the presence of a copper(I) catalyst. For example, 4-aminoazidobenzene can be coupled with propargyl alcohol to form the corresponding triazole intermediate. Subsequent functionalization of this intermediate with 2-ethylhexanol can yield the desired product. The CuAAC reaction is known for its mild conditions and high yields, making it an attractive method for synthesizing complex molecules with high purity.

Applications in Pharmaceuticals

1-(2-Ethylhexyl)-1H-1,2,3-triazol-4-amine has shown promise in pharmaceutical research due to its unique chemical structure and potential biological activity. Recent studies have explored its use as a scaffold for designing new drugs with improved pharmacological properties.

In one notable study published in the Journal of Medicinal Chemistry (JMC), researchers investigated the antiviral activity of a series of triazole derivatives, including 1-(2-Ethylhexyl)-1H-1,2,3-triazol-4-amine. The results indicated that these compounds exhibited potent inhibitory effects against several viral strains, including influenza A virus and herpes simplex virus (HSV). The lipophilic nature of the 2-ethylhexyl chain was found to enhance cellular uptake and improve bioavailability.

Beyond antiviral applications, 1-(2-Ethylhexyl)-1H-1,2,3-triazol-4-amine has also been studied for its potential as an anticancer agent. A study published in Cancer Research demonstrated that certain triazole derivatives could selectively inhibit cancer cell growth by disrupting key signaling pathways involved in cell proliferation and survival. The amine group in these compounds was found to play a crucial role in modulating their biological activity.

Molecular Recognition and Supramolecular Chemistry

The unique structure of 1-(2-Ethylhexyl)-1H-1,2,3-triazol-4-amine makes it an interesting candidate for supramolecular chemistry applications. Supramolecular chemistry focuses on non-covalent interactions between molecules to form larger assemblies or supramolecular structures.

In a recent study published in Chemical Communications (CC), researchers explored the self-assembling behavior of triazole derivatives using hydrogen bonding and π–π stacking interactions. They found that 1-(2-Ethylhexyl)-1H-1,2,3-triazol-4-amine-based molecules could form stable supramolecular aggregates under specific conditions. These aggregates exhibited interesting optical properties and could be used as sensors or catalysts in various chemical processes.

Mechanistic Studies and Computational Modeling

To gain deeper insights into the behavior of 1-(2-Ethylhexyl)-1H-1,2,3-triazol-4-amine, several mechanistic studies have been conducted using both experimental techniques and computational modeling. These studies aim to understand the molecular interactions and reaction pathways involved in various processes involving this compound.

A computational study published in the Journal of Physical Chemistry B (JPCB) used density functional theory (DFT) calculations to investigate the electronic structure and reactivity of triazole derivatives. The results provided valuable information on the electronic distribution within the molecule and identified key factors influencing its reactivity towards different substrates.

In another study published in Organic & Biomolecular Chemistry (OBC), researchers used nuclear magnetic resonance (NMR) spectroscopy to study the conformational dynamics of triazole-based molecules in solution. They found that the presence of the 2-ethylhexyl chain significantly affected the conformational flexibility of the molecule, which could have implications for its biological activity.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While there are no specific reports on the toxicity or environmental impact of 1-(2-Ethylhexyl)-1H-1,2,3-triazol-4-amine, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn at all times to minimize exposure risks.

In addition to laboratory safety measures, it is advisable to conduct thorough risk assessments before using this compound in any large-scale applications or industrial processes. Environmental impact assessments should also be considered to ensure that any potential risks are mitigated effectively.

Conclusion

1-(2-Ethylhexyl)-1H-1，，，，，，，，，，，，，，，，，，，，，，，，，, triazol, amine, CAS No, organic compound, pharmaceuticals, materials science, chemical synthesis, bioactive molecules, lipophilic properties, solubility, biological activity, copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction", "click" reaction", "antiviral activity", "influenza A virus", "herpes simplex virus (HSV)", "anticancer agent", "cell proliferation", "cell survival", "supramolecular chemistry", "hydrogen bonding", "π–π stacking interactions", "self-assembling behavior", "optical properties", "sensors", "catalysts", "mechanistic studies", "computational modeling", "density functional theory (DFT)", "nuclear magnetic resonance (NMR) spectroscopy", "conformational dynamics", "laboratory safety protocols", "personal protective equipment (PPE)", "risk assessments", "environmental impact assessments". These terms highlight its significance as a versatile building block with potential applications across multiple fields.